1,4-bis(4-methoxyphenyl)-3-(3-phenylpropyl)-2-azetidinone
1,4-bis(4-methoxyphenyl)-3-(3-phenylpropyl)-2-azetidinone
Brand Name:
Vulcanchem
CAS No.:
148260-92-8
VCID:
VC0120427
InChI:
InChI=1S/C26H27NO3/c1-29-22-15-11-20(12-16-22)25-24(10-6-9-19-7-4-3-5-8-19)26(28)27(25)21-13-17-23(30-2)18-14-21/h3-5,7-8,11-18,24-25H,6,9-10H2,1-2H3/t24-,25-/m1/s1
SMILES:
COC1=CC=C(C=C1)C2C(C(=O)N2C3=CC=C(C=C3)OC)CCCC4=CC=CC=C4
Molecular Formula:
C26H27NO3
Molecular Weight:
401.5 g/mol
1,4-bis(4-methoxyphenyl)-3-(3-phenylpropyl)-2-azetidinone
CAS No.: 148260-92-8
Main Products
VCID: VC0120427
Molecular Formula: C26H27NO3
Molecular Weight: 401.5 g/mol
| CAS No. | 148260-92-8 |
|---|---|
| Product Name | 1,4-bis(4-methoxyphenyl)-3-(3-phenylpropyl)-2-azetidinone |
| Molecular Formula | C26H27NO3 |
| Molecular Weight | 401.5 g/mol |
| IUPAC Name | (3R,4S)-1,4-bis(4-methoxyphenyl)-3-(3-phenylpropyl)azetidin-2-one |
| Standard InChI | InChI=1S/C26H27NO3/c1-29-22-15-11-20(12-16-22)25-24(10-6-9-19-7-4-3-5-8-19)26(28)27(25)21-13-17-23(30-2)18-14-21/h3-5,7-8,11-18,24-25H,6,9-10H2,1-2H3/t24-,25-/m1/s1 |
| Standard InChIKey | IMNTVVOUWFPRSB-JWQCQUIFSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)[C@@H]2[C@H](C(=O)N2C3=CC=C(C=C3)OC)CCCC4=CC=CC=C4 |
| SMILES | COC1=CC=C(C=C1)C2C(C(=O)N2C3=CC=C(C=C3)OC)CCCC4=CC=CC=C4 |
| Canonical SMILES | COC1=CC=C(C=C1)C2C(C(=O)N2C3=CC=C(C=C3)OC)CCCC4=CC=CC=C4 |
| Synonyms | 1,4-bis(4-methoxyphenyl)-3-(3-phenylpropyl)-2-azetidinone SCH 48461 SCH-48461 |
| PubChem Compound | 132832 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume